4-Chloro-6-(2-methoxyphenyl)pyrimidine
Cat. No. B1339253
Key on ui cas rn:
75634-03-6
M. Wt: 220.65 g/mol
InChI Key: DWDRJPOECQRJDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08507498B2
Procedure details
4,6-dichloropyrimidine (6.0 g, 40 mmol) and 2-methoxyphenylboronic acid (4.41 g, 29 mmol) were added to a solution of dimethoxyethane (120 mL) and water (18 mL), followed by the addition of NaHCO3 (6.72 g, 80 mmol) and (PPh3)2PdCl2 (0.84 g). to this end the reaction mixture was allowed to reflux for 8 h, and then the solvent removed under reduced pressure. The residue was taken up in CH2Cl2 (100 mL), and the resulting solution washed with water, dried over anhydrous K2CO3, filtered and the solvent removed under reduced pressure. The crude product was purified by flash chropatography on silica gel (eluent CH2Cl2) and recrystallized from hexanes yielding 4-chloro-6-(2-methoxyphenyl)-pyrimidine (4.78 g; 75%).
Yield
75%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6](Cl)[N:5]=[CH:4][N:3]=1.[CH3:9][O:10][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1B(O)O.C(COC)OC.C([O-])(O)=O.[Na+]>Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.O>[Cl:1][C:2]1[CH:7]=[C:6]([C:12]2[CH:13]=[CH:14][CH:15]=[CH:16][C:11]=2[O:10][CH3:9])[N:5]=[CH:4][N:3]=1 |f:3.4,^1:33,52|
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Inputs
Step One
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Name
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|
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Quantity
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6 g
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Type
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reactant
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Smiles
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ClC1=NC=NC(=C1)Cl
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Name
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Quantity
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4.41 g
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Type
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reactant
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Smiles
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COC1=C(C=CC=C1)B(O)O
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Name
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Quantity
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120 mL
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Type
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reactant
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Smiles
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C(OC)COC
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|
Name
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Quantity
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18 mL
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Type
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solvent
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Smiles
|
O
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Step Two
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Name
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Quantity
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6.72 g
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Name
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Quantity
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0.84 g
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Type
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catalyst
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Smiles
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Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 8 h
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Duration
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8 h
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent removed under reduced pressure
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WASH
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Type
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WASH
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Details
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the resulting solution washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous K2CO3
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the solvent removed under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude product was purified by flash chropatography on silica gel (eluent CH2Cl2)
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CUSTOM
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Type
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CUSTOM
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|
Details
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recrystallized from hexanes
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC1=NC=NC(=C1)C1=C(C=CC=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.78 g | |
| YIELD: PERCENTYIELD | 75% | |
| YIELD: CALCULATEDPERCENTYIELD | 74.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
